Cas no 51690-79-0 (1,3-Propanediol, 2-[(benzoyloxy)methyl]-2-(hydroxymethyl)-)

• Product Name: 1,3-Propanediol, 2-[(benzoyloxy)methyl]-2-(hydroxymethyl)-
• CAS No: 51690-79-0
• MF: C₁₂H₁₆O₅
• MW: 240.252444267273
• CID: 361636
• PubChem ID: 21885195
• Update Time: 2025-04-19

1,3-Propanediol, 2-[(benzoyloxy)methyl]-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(benzoyloxy)methyl]-2-(hydroxymethyl)-
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] benzoate
• pentaerythritol benzoate
• SCHEMBL2333610
• AKOS015891035
• 3-Hydroxy-2,2-bis(hydroxymethyl)propyl benzoate
• DTXSID30619427
• 51690-79-0

• Inchi： 1S/C12H16O5/c13-6-12(7-14,8-15)9-17-11(16)10-4-2-1-3-5-10/h1-5,13-15H,6-9H2
• InChI Key： HVAFSPAKLBEZLL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 240.09978
• Monoisotopic Mass: 240.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99